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Compound of Interest

Compound Name: 2,4,6-Trichlorophenyl Formate

Cat. No.: B1422643

Essential Safety and Handling Guide for 2,4,6-
Trichlorophenyl Formate

This guide provides immediate safety, operational, and disposal protocols for laboratory
personnel handling 2,4,6-Trichlorophenyl Formate. Adherence to these procedures is critical
for ensuring a safe laboratory environment and minimizing risks associated with this chemical.

Chemical Profile and Hazards

2,4,6-Trichlorophenyl Formate is a white to almost white crystalline powder.[1] It is
recognized as a hazardous substance and requires careful handling to avoid adverse health
effects. The primary hazards include:

o Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[1]
o Respiratory Irritation: May cause respiratory irritation.[2]
o Harmful if Swallowed: The substance is harmful if ingested.

While no specific occupational exposure limits have been established for 2,4,6-
Trichlorophenyl Formate, it is crucial to handle it with care, assuming a potential for harm and
keeping exposure to the lowest possible level.

Quantitative Data
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Property Value Source
CAS Number 4525-65-9 [1]
Molecular Formula C7H3CI302 [1][3]
Molecular Weight 225.46 g/mol [3]
Appearance White to Almost white Crystal - 1]
Powder

Melting Point 83°C [1]
Purity >97.0% (HPLC) [1][4]

Room Temperature, in a cool
Storage Temperature [1]
and dark place

Operational Plan: Handling 2,4,6-Trichlorophenyl
Formate

1.

Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation of dust or vapors.[1][5]

Use a local exhaust system if dust or aerosol generation is likely.[1]
. Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or glasses with side-shields conforming to
EN166 or NIOSH standards.[1][6]

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves for
integrity before each use and dispose of contaminated gloves properly.[2]

Body Protection: Wear a lab coat, long-sleeved clothing, and closed-toe shoes. For larger
guantities or where significant exposure is possible, consider a disposable, one-piece
protective suit.[6][7]
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Respiratory Protection: If engineering controls are insufficient or during spill cleanup, use a
NIOSH-approved respirator.[8]

. Handling Procedures:

Avoid breathing dust, fumes, or vapors.[9]
Prevent contact with skin and eyes.[1][5]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in the work area.[9]

Keep the container tightly closed when not in use.[1][2]

Disposal Plan: Waste Management of 2,4,6-
Trichlorophenyl Formate

1.

Waste Collection:

Collect all waste material, including unused product and contaminated consumables (e.g.,
gloves, wipes), in a designated, properly labeled hazardous waste container.

Do not mix with other waste streams.[2]

. Container Management:

Keep waste containers tightly closed and store them in a cool, dry, and well-ventilated area,
away from incompatible materials.[10]

Handle uncleaned, empty containers as you would the product itself.[2]

. Final Disposal:

Dispose of contents and the container to an approved waste disposal plant.[2]

All disposal activities must be in accordance with national, state, and local environmental
regulations. Contact your institution's environmental health and safety department for
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specific guidance.[2][7]

Visual Workflow for Handling and Disposal

Workflow for Handling and Disposal of 2,4,6-Trichlorophenyl Formate

Handling Protocol

Store Waste Safely:

Generate Waste

I
- Tightly closed
- Ventilated area

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2,4,6-Trichlorophenyl Formate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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